Cas no 1448047-48-0 (N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide)

• Product Name: N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide
• CAS No: 1448047-48-0
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 5915849
• PubChem ID: 71804787
• Update Time: 2025-07-13

N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide
• 1448047-48-0
• AKOS024557192
• F6420-0350
• N-(2-methoxy-2-thiophen-3-ylethyl)-N'-pyridin-3-yloxamide
• N-[2-METHOXY-2-(THIOPHEN-3-YL)ETHYL]-N'-(PYRIDIN-3-YL)ETHANEDIAMIDE
• N1-(2-methoxy-2-(thiophen-3-yl)ethyl)-N2-(pyridin-3-yl)oxalamide

• Inchi： 1S/C14H15N3O3S/c1-20-12(10-4-6-21-9-10)8-16-13(18)14(19)17-11-3-2-5-15-7-11/h2-7,9,12H,8H2,1H3,(H,16,18)(H,17,19)
• InChI Key： GVVSOVPCZOEFOV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(NC1C=NC=CC=1)=O)=O)OC

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 109Ų

Additional information on N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide

Professional Introduction to N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide (CAS No. 1448047-48-0)

N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide, a compound with the CAS number 1448047-48-0, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The presence of both thiophen and pyridine moieties in its structure endows it with unique electronic and steric properties, making it a promising candidate for various biochemical interactions.

The compound's structure, featuring an N,N'-bis(alkyl)ethanediamide backbone with substituents at both ends, contributes to its versatility in chemical modifications. The 2-methoxy group enhances its solubility in polar solvents, facilitating its use in solution-based reactions and formulations. This characteristic is particularly advantageous in pharmaceutical applications where solubility plays a critical role in drug bioavailability and efficacy.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, often relying on small molecules that can interact specifically with biological targets. N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide has been explored as a potential scaffold for such therapies due to its ability to mimic natural biomolecules and disrupt pathogenic mechanisms. Its dual functionality, arising from the combination of the thiophen and pyridine components, allows for selective binding to proteins and enzymes involved in various disease pathways.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. By designing molecules that can interact with specific enzymatic sites, researchers aim to develop drugs that can either activate or inhibit these enzymes, thereby restoring normal physiological functions. The unique structural features of N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide make it an attractive candidate for such applications.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the N,N'-bis(alkyl)ethanediamide core necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Additionally, the functionalization of the thiophene ring with a methoxy group requires specialized synthetic techniques to achieve regioselectivity. These challenges highlight the importance of advanced synthetic methodologies in the preparation of complex molecules like N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-yl)ethanediamide.

Electrochemical studies have also been conducted on this compound to understand its redox properties. The presence of both thiophene and pyridine moieties suggests that it may exhibit interesting electrochemical behavior, which could be exploited in applications such as organic electronics or biosensors. These studies not only provide insights into the compound's fundamental properties but also open up new avenues for its potential use in interdisciplinary fields.

The pharmacological potential of N-2-methoxy-2-(thiophen-3-yl)ethyl-N'-(pyridin-3-y l)ethanediamide has been further explored through computational modeling and molecular docking studies. These simulations have revealed that the compound can interact with various biological targets, including kinases and transcription factors involved in cancer progression. By understanding these interactions at a molecular level, researchers can design more effective drugs that target specific disease pathways.

In conclusion, N-2-methoxy-2-(thiophen -3 -yl)ethyl-N'-(pyridin -3 -y l )ethanediamide (CAS No. 1448047 -48 -0 ) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its ability to interact with biological targets, make it a valuable tool for developing new therapies. As research continues to uncover more about its properties and applications, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.